Cas no 669073-77-2 (2-ethylpyrrolidine hydrochloride)

• Product Name: 2-ethylpyrrolidine hydrochloride
• CAS No: 669073-77-2
• MF: C₆H₁₄ClN
• MW: 135.635060787201
• CID: 1115722
• PubChem ID: 21085636
• Update Time: 2025-08-05

2-ethylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-Pyrrolidine hydrochloride
• 2-Ethylpyrrolidine Hydrochloride
• MFCD17676377
• 669073-77-2
• BCP11727
• F8888-3269
• AKOS008101712
• A929168
• 2-ethylpyrrolidine;hydrochloride
• E83369
• Pyrrolidine, 2-ethyl-, hydrochloride
• CS-0454761
• SB45147
• SB46045
• SY103107
• EN300-73926
• SCHEMBL3585464
• MFCD11841134
• 2-Ethylpyrrolidinehydrochloride
• SY262114
• 2-ethylpyrrolidine hydrochloride

• MDL： MFCD11841134
• Inchi： 1S/C6H13N.ClH/c1-2-6-4-3-5-7-6;/h6-7H,2-5H2,1H3;1H
• InChI Key： LKNCADZJRBHOFP-UHFFFAOYSA-N
• SMILES： Cl.N1CCCC1CC

Computed Properties

• Exact Mass: 135.0814771g/mol
• Monoisotopic Mass: 135.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 52.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Melting Point: NA

2-ethylpyrrolidine hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 2-ethylpyrrolidine hydrochloride

2-ethylpyrrolidine hydrochloride (CAS No. 669073-77-2): An Overview of a Versatile Compound in Pharmaceutical Research

2-ethylpyrrolidine hydrochloride (CAS No. 669073-77-2) is a synthetic compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential applications. This compound, a derivative of pyrrolidine, is characterized by its ethyl group substitution and the presence of a hydrochloride salt, which enhances its solubility and stability in aqueous environments.

The chemical structure of 2-ethylpyrrolidine hydrochloride consists of a five-membered nitrogen-containing ring with an ethyl group attached to one of the carbon atoms. The hydrochloride salt form ensures that the compound is highly soluble in water, making it suitable for various pharmaceutical formulations and biological assays. This solubility is a critical factor in its use as an intermediate in the synthesis of more complex molecules and as a potential therapeutic agent.

Recent studies have explored the pharmacological properties of 2-ethylpyrrolidine hydrochloride. One notable area of research is its potential as a modulator of neurotransmitter systems. Pyrrolidine derivatives, including 2-ethylpyrrolidine hydrochloride, have been shown to interact with various receptors in the central nervous system (CNS), particularly those involved in the regulation of dopamine, serotonin, and glutamate. These interactions suggest that the compound may have applications in treating neurological disorders such as depression, anxiety, and neurodegenerative diseases.

In addition to its potential therapeutic uses, 2-ethylpyrrolidine hydrochloride has been investigated for its role in drug delivery systems. The compound's ability to enhance the solubility and stability of other drugs makes it a valuable component in the development of novel drug formulations. For example, it can be used to improve the bioavailability of poorly soluble drugs, thereby enhancing their therapeutic efficacy and reducing side effects.

The synthesis of 2-ethylpyrrolidine hydrochloride involves several well-established chemical reactions. Typically, the process begins with the formation of 2-ethylpyrrolidine from ethyl acrylate and ammonia, followed by the addition of hydrogen chloride to form the hydrochloride salt. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

Safety and toxicity studies are essential for any compound with potential pharmaceutical applications. Research on 2-ethylpyrrolidine hydrochloride has shown that it exhibits low toxicity at therapeutic doses. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in laboratory settings. Additionally, ongoing studies are evaluating its long-term effects and potential interactions with other drugs.

The versatility of 2-ethylpyrrolidine hydrochloride extends beyond its use as a pharmaceutical intermediate. It has also found applications in analytical chemistry, where it serves as a reference standard for chromatographic analyses. Its well-defined chemical structure and high purity make it an ideal choice for calibrating analytical instruments and validating analytical methods.

In conclusion, 2-ethylpyrrolidine hydrochloride (CAS No. 669073-77-2) is a promising compound with a wide range of applications in pharmaceutical research and development. Its unique chemical properties, coupled with its low toxicity and high solubility, make it an attractive candidate for further investigation into its therapeutic potential and use in drug delivery systems. As research continues to advance, it is likely that new applications for this versatile compound will be discovered, further solidifying its importance in the field.